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Introduction

4-Chlorophthalic anhydride, with the CAS number 118-45-6, is a monochlorinated aromatic
anhydride.[1] It is a derivative of phthalic anhydride and an isomer of 3-chlorophthalic
anhydride.[1] This compound serves as a crucial intermediate and building block in the
synthesis of a wide range of organic molecules.[2][3] Its significance spans various high-
technology sectors, including aviation, aerospace, and microelectronics, primarily due to its role
as a monomer in the production of high-performance polyimides.[4][5] Furthermore, its utility
extends to the pharmaceutical and agrochemical industries, where it is a precursor for active
pharmaceutical ingredients (APIs), herbicides, and pesticides.[1][4][5][6] This guide provides an
in-depth overview of the properties, synthesis, applications, and safety protocols associated
with 4-chlorophthalic anhydride.

Properties of 4-Chlorophthalic Anhydride

The physical, chemical, and toxicological properties of 4-chlorophthalic anhydride are
summarized below.

Chemical and Physical Properties

This table summarizes the key chemical and physical data for 4-chlorophthalic anhydride.
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Property Value Source

CAS Number 118-45-6 [7]

Molecular Formula CsHsClOs [21[71[819][10]
Molecular Weight 182.56 g/mol [21[71[81[9][10]

White to off-white flaky solid or
Appearance , [3][11]
white crystal powder

Melting Point 96-99 °C [141171[11]
Boiling Point 286-299.8 °C at 760 mmHg [7181[11]
Density 1.594 g/cm3 [8]

Flash Point 142.4 °C [8]

Vapor Pressure 0.00116 mmHg at 25 °C [8]

Sparingly soluble in water;
dissolves in organic solvents

Solubility like acetone and benzene.[3]
Hydrolyzes in the presence of
water.[1][4]

5-chloro-2-benzofuran-1,3-
IUPAC Name ] [1109]
dione

5-Chloroisobenzofuran-1,3-
Synonyms dione, p-Chlorophthalic [71[8]
anhydride

Toxicological and Safety Information

The toxicological properties of 4-chlorophthalic anhydride have not been thoroughly
investigated.[11] However, available data indicates several hazards.
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Hazard Type Description GHS Classification  Source

Skin

) o Causes skin irritation. Skin Irrit. 2 [9]
Corrosion/Irritation

o Causes serious eye Eye Dam. 1/ Eye Irrit.
Eye Damage/Irritation o [9]
damage/irritation. 2

) . May cause respiratory
Respiratory Irritation T STOT SE 3 [O1[11]
irritation.

No component is
identified as a
_ . probable, possible, or -~
Carcinogenicity ] Not Classified [11]
confirmed human
carcinogen by IARC at

levels = 0.1%.

Reproductive Toxicity No data available. - [11]

Synthesis and Purification

Several synthetic routes to 4-chlorophthalic anhydride have been developed, often aiming to
overcome challenges such as isomer separation and low yields.[12][13]

Experimental Protocols for Synthesis
Method 1: Direct Chlorination of Phthalic Anhydride

This method involves the direct chlorination of phthalic anhydride.[4][14]

» Materials: Phthalic anhydride (2.1 mol, 310.8 g), water (2488 g), chlorine gas (2.1 mol, 149.1
9).[14]

e Procedure:
o Add phthalic anhydride and water to a reaction flask.[14]

o Stir and heat the mixture to 70 °C to achieve even dispersion.[14]
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[e]

Slowly introduce chlorine gas into the system under constant stirring over 12 hours.[14]

o

Cool the reaction mixture to room temperature and filter.[14]

[¢]

Wash the filter cake with 300 g of water.[14]

[¢]

Transfer the solid to a reaction bottle and perform vacuum dehydration for 12 hours to
yield 4-chlorophthalic anhydride.[14]

Method 2: Aromatization of 4-Chlorotetrahydrophthalic Anhydride
This process involves the aromatization of a precursor molecule.[15]

o Materials: 4-chlorotetrahydrophthalic anhydride (49.47 g), activated carbon (20.26 g), 1,2,4-
trichlorobenzene (200 ml).[15]

e Procedure:

o Combine 4-chlorotetrahydrophthalic anhydride, activated carbon, and 1,2,4-
trichlorobenzene in a 3-necked round bottom flask equipped with an air inlet, stirrer, and
condenser.[15]

o Heat the flask to 230 °C with a constant flow of air for eight hours.[15]
o Filter the mixture to remove the activated carbon and wash the carbon.[15]

o Concentrate the filtrate under vacuum to obtain the product. This method yields
approximately 67% 4-chlorophthalic anhydride.[15]

Purification

The crude product from synthesis can be purified by rectification (distillation) to obtain high-
purity 4-chlorophthalic anhydride.[4][14]

Synthesis Workflow Diagram
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Synthesis of 4-Chlorophthalic Anhydride
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Pure 4-Chlorophthalic Anhydride
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Caption: Workflow for the synthesis of 4-chlorophthalic anhydride via direct chlorination.

Analytical Characterization

Various analytical techniques are employed to confirm the identity and purity of 4-
chlorophthalic anhydride.
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Analytical Technique

Purpose

High-Performance Liquid Chromatography
(HPLC)

To determine the purity of the final product, with
purities of over 98.5% being achievable.[16]

Gas Chromatography-Mass Spectrometry (GC-
MS)

To analyze reaction products and identify

components in a mixture.[9][13]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

13C NMR is used for structural elucidation.[9]

Infrared (IR) Spectroscopy

To identify functional groups present in the

molecule.[9]

Raman Spectroscopy

For structural characterization.[9]

Applications

4-Chlorophthalic anhydride is a versatile chemical intermediate with significant applications

in various industries.[2]

o Polymer Synthesis: It is a key monomer for producing high-performance polyimides, which

are used in aerospace, aviation, and microelectronics due to their exceptional thermal
stability and mechanical strength.[3][4][5][17]

o Pharmaceuticals: It serves as an intermediate in the synthesis of active pharmaceutical

ingredients (APIs).[1][5][6] The related compound, 4-chlorophthalic acid, is used in

synthesizing antimicrobial agents, anti-inflammatories, and anticancer agents.[6]

e Agrochemicals: The compound is used as a raw material for producing herbicides and

pesticides.[1][4][5]

e Dyes and Pigments: It is also utilized in the dye and plastics industries.[18]

Application Pathway Diagram
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Caption: Role of 4-chlorophthalic anhydride as a key intermediate in various industries.

Safety and Handling

Proper safety precautions are essential when handling 4-chlorophthalic anhydride.
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Safety Aspect Recommendation Source

Wear protective gloves,
clothing, and eye/face
protection.[3][11][19] Use a

Personal Protective Equipment  particle respirator (P95 or P1)

(PPE) for nuisance exposures or
higher-level respirators
(OV/IAG/P99 or ABEK-P2) for
higher protection.[11]

Use in a well-ventilated area or
under a hood.[3][11][20] Avoid

dust formation and breathing

Handling )
dust, vapors, mist, or gas.[11]
[19] Wash hands thoroughly
after handling.[11][20]
Store in a well-ventilated, dry
place in a tightly closed
Storage

container.[3][20] It is moisture-
sensitive.[20][21]

Move the person to fresh air. If
] ) ] not breathing, give artificial
First Aid: Inhalation o
respiration. Consult a

physician.[11]

Wash off with soap and plenty
First Aid: Skin Contact of water. Consult a physician.
[11]

Rinse thoroughly with plenty of
First Aid: Eye Contact water for at least 15 minutes

and consult a physician.[11]

Rinse mouth with water. Never
ive anything by mouth to an
First Aid: Ingestion 9 y' 9oy
unconscious person. Consult a

physician.[11]
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Use water spray, alcohol-
resistant foam, dry chemical,
Fire Fighting or carbon dioxide.[11] Wear
self-contained breathing
apparatus.[19][21]

Evacuate personnel to safe

areas.[11] Sweep up and
Spill Response shovel without creating dust.

Keep in suitable, closed

containers for disposal.[11]

Dispose of surplus and non-
Disposal recyclable solutions to a

licensed disposal company.[11]

Strong oxidizing agents, strong
Incompatible Materials acids, strong bases, and water.
[19][21][22]

Conclusion

4-Chlorophthalic anhydride (CAS 118-45-6) is a chemical of significant industrial importance.
Its role as a fundamental building block, particularly in the synthesis of robust polyimide
polymers, underscores its value in advanced materials science. Furthermore, its application as
an intermediate in the pharmaceutical and agrochemical sectors highlights its versatility. A
thorough understanding of its chemical properties, synthetic methodologies, and stringent
adherence to safety protocols is paramount for researchers and professionals working with this
compound, enabling both innovation and safe practice in its diverse applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086697?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

